Cas no 2138241-65-1 (3-(2-methylpropyl)-4,5,6,7-tetrahydro-1H-indazole)

• Product Name: 3-(2-methylpropyl)-4,5,6,7-tetrahydro-1H-indazole
• CAS No: 2138241-65-1
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 5299780
• PubChem ID: 118488976
• Update Time: 2025-06-08

3-(2-methylpropyl)-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropyl)-4,5,6,7-tetrahydro-2H-indazole
• 3-(2-methylpropyl)-4,5,6,7-tetrahydro-1H-indazole

• Inchi： 1S/C11H18N2/c1-8(2)7-11-9-5-3-4-6-10(9)12-13-11/h8H,3-7H2,1-2H3,(H,12,13)
• InChI Key： LVCYVNLOKFLIIX-UHFFFAOYSA-N
• SMILES： N1C2CCCCC=2C(CC(C)C)=N1

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7

Additional information on 3-(2-methylpropyl)-4,5,6,7-tetrahydro-1H-indazole

Comprehensive Analysis of 3-(2-methylpropyl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2138241-65-1): Properties, Applications, and Research Insights

The compound 3-(2-methylpropyl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2138241-65-1) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and material science. This heterocyclic molecule, featuring an indazole core with a 2-methylpropyl substituent, exhibits intriguing physicochemical properties that make it a subject of ongoing research. Scientists are particularly interested in its hydrogen bonding capacity and lipophilicity profile, which contribute to its behavior in biological systems.

Recent studies have explored the structure-activity relationship of 3-(2-methylpropyl)-4,5,6,7-tetrahydro-1H-indazole, with particular focus on its potential as a kinase inhibitor scaffold. The compound's tetrahydroindazole moiety shows remarkable similarity to several clinically validated pharmacophores, sparking interest in its drug discovery applications. Researchers are investigating its selective binding affinities and metabolic stability, which are crucial factors in medicinal chemistry optimization.

The synthesis of CAS 2138241-65-1 typically involves multistep organic transformations, with key steps including cyclization reactions and selective alkylation. Current literature describes several optimized synthetic routes that improve yield and purity while reducing environmental impact through green chemistry principles. These advancements align with the growing demand for sustainable synthetic methodologies in the chemical industry.

From an analytical perspective, 3-(2-methylpropyl)-4,5,6,7-tetrahydro-1H-indazole presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing its structure and confirming purity. The compound's chromatographic behavior has been extensively studied to develop robust quality control protocols for research and potential commercial applications.

In material science, the indazole derivative has shown promise as a building block for functional materials. Its aromatic system combined with the aliphatic tetrahydro moiety creates unique electronic properties that researchers are exploring for organic electronics and photovoltaic applications. The compound's potential in molecular recognition systems is another active area of investigation.

The safety profile of 3-(2-methylpropyl)-4,5,6,7-tetrahydro-1H-indazole has been systematically evaluated through in silico predictions and in vitro assays. While comprehensive toxicological data continues to be collected, current evidence suggests favorable characteristics for research applications. Proper handling procedures and storage conditions have been established to ensure safe laboratory use.

Looking forward, the scientific community anticipates expanding applications for CAS 2138241-65-1 across multiple disciplines. Its versatility as a chemical intermediate and potential as a biological probe make it a valuable compound for academic and industrial research. Ongoing studies are expected to reveal additional structure-property relationships that could unlock new uses for this interesting molecule.

For researchers working with 3-(2-methylpropyl)-4,5,6,7-tetrahydro-1H-indazole, access to reliable spectral data and reference standards remains crucial. Several specialized suppliers now offer high-purity samples with comprehensive certificates of analysis, supporting the growing demand for this compound in various research applications.